Woodward's Reagent K Woodward's Reagent K
Brand Name: Vulcanchem
CAS No.: 4156-16-5
VCID: VC21208549
InChI: InChI=1S/C11H11NO4S/c1-2-12-7-6-11(16-12)9-4-3-5-10(8-9)17(13,14)15/h3-8H,2H2,1H3
SMILES: CC[N+]1=CC=C(O1)C2=CC(=CC=C2)S(=O)(=O)[O-]
Molecular Formula: C11H12NO4S+
Molecular Weight: 253.28 g/mol

Woodward's Reagent K

CAS No.: 4156-16-5

Cat. No.: VC21208549

Molecular Formula: C11H12NO4S+

Molecular Weight: 253.28 g/mol

* For research use only. Not for human or veterinary use.

Woodward's Reagent K - 4156-16-5

Specification

CAS No. 4156-16-5
Molecular Formula C11H12NO4S+
Molecular Weight 253.28 g/mol
IUPAC Name 3-(2-ethyl-1,2-oxazol-2-ium-5-yl)benzenesulfonate
Standard InChI InChI=1S/C11H11NO4S/c1-2-12-7-6-11(16-12)9-4-3-5-10(8-9)17(13,14)15/h3-8H,2H2,1H3
Standard InChI Key MWOOKDULMBMMPN-UHFFFAOYSA-N
SMILES CC[N+]1=CC=C(O1)C2=CC(=CC=C2)S(=O)(=O)[O-]
Canonical SMILES CC[N+]1=CC=C(O1)C2=CC(=CC=C2)S(=O)(=O)[O-]

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator